Cas no 371143-62-3 (7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 371143-62-3
• MF: C₁₈H₂₉N₅O₂
• MW: 347.45516371727
• CID: 5853706
• PubChem ID: 3148869
• Update Time: 2025-06-23

7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-hexyl-3,7-dihydro-1,3-dimethyl-8-(1-piperidinyl)-
• 371143-62-3
• UPCMLD0ENAT5732424:001
• AKOS000724139
• CCG-20729
• 7-hexyl-1,3-dimethyl-8-(1-piperidinyl)-3,7-dihydro-1H-purine-2,6-dione
• F1167-0092
• 7-hexyl-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione
• EU-0045551
• Z223837860
• 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C18H29N5O2/c1-4-5-6-10-13-23-14-15(20(2)18(25)21(3)16(14)24)19-17(23)22-11-8-7-9-12-22/h4-13H2,1-3H3
• InChI Key： CPRZZAOAHUKPGO-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 347.23212518g/mol
• Monoisotopic Mass: 347.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 519.8±60.0 °C(Predicted)
• pka: 2.87±0.70(Predicted)

Additional information on 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-Hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 371143-62-3)

The compound 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 371143-62-3) is a purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hexyl side chain and a piperidin-1-yl substituent, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions about 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione revolves around its potential as a bioactive molecule. Recent studies suggest that purine derivatives like this compound may play a role in modulating cellular signaling pathways, particularly those involving adenosine receptors. Researchers are investigating its interactions with these receptors to develop targeted therapies for conditions such as inflammation and neurological disorders. The hexyl and piperidin-1-yl groups are thought to enhance its binding affinity, making it a promising candidate for further study.

Another hot topic in the scientific community is the synthetic accessibility of 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Chemists are keen to optimize its synthesis to improve yield and purity, which are critical for scaling up production. The compound's purine core is a common scaffold in medicinal chemistry, and modifications like the 1,3-dimethyl and 8-substituted positions offer opportunities for structure-activity relationship (SAR) studies. These efforts align with the growing demand for small-molecule drugs in precision medicine.

From an analytical chemistry perspective, CAS No. 371143-62-3 presents challenges and opportunities. Advanced techniques such as HPLC and mass spectrometry are employed to characterize its purity and stability. Researchers are also exploring its solubility and partition coefficients, which are essential for predicting its behavior in biological systems. These properties are particularly relevant for formulators working on drug delivery systems, a trending area in pharmaceutical development.

The environmental and toxicological profile of 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is another area of interest. While it is not classified as a hazardous substance, preliminary ecotoxicology studies are necessary to ensure its safe use in industrial and research settings. This aligns with the broader push for green chemistry and sustainable practices in chemical synthesis.

In summary, 7-hexyl-1,3-dimethyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 371143-62-3) is a compound with multifaceted applications in drug discovery and biochemical research. Its structural features, such as the hexyl and piperidin-1-yl groups, make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound is likely to remain a focal point in discussions about small-molecule therapeutics, synthetic chemistry, and analytical methodologies.